Ethyl 3-hydroxy-3-methyloctanoate

• CAS RN: 85554-68-3
• Molecular Formula: C11H22O3
• Molecular Weight: 202.29 g/mol
• IUPAC Name: ethyl 3-hydroxy-3-methyloctanoate
• InChI: InChI=1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3
• InChI Key: LCKZWDMZQOHLGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(CC(=O)OCC)O

Description

Ethyl 3-hydroxy-3-methyloctanoate is a useful research compound. Its molecular formula is C11H22O3 and its molecular weight is 202.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-heptanone (10.1 mL) in 1,4-dioxane (150 mL) were added ethyl bromoacetate (9.6 mL), zinc (8.5 g) and iodine (3.7 g) at room temperature and the solution was sonicated. After 2 hours 1N hydrochloric acid was added dropwise to the reaction solution, which was extracted with ethyl acetate. The organic layer was washed with water and brine, dried over anhydrous magnesium sulfate and concentrated. The obtained residue purified by flush column chromatography (n-hexane:ethyl acetate=15:1), to give the title compound (13.9 g) having the following physical data.